Cas no 478030-13-6 (4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide)

• Product Name: 4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide
• CAS No: 478030-13-6
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 5224585
• Update Time: 2025-10-30

4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-N'-((1-[(4-METHYLPHENYL)SULFONYL]-4-PIPERIDINYL)CARBONYL)BENZENECARBOHYDRAZIDE
• 4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide
• MLS000856558
• HMS2687L06
• N'-(4-methoxybenzoyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carbohydrazide
• SMR000274915

• Inchi： 1S/C21H25N3O5S/c1-15-3-9-19(10-4-15)30(27,28)24-13-11-17(12-14-24)21(26)23-22-20(25)16-5-7-18(29-2)8-6-16/h3-10,17H,11-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： SMWSZVWWMZXBBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(C(NNC(C2C=CC(=CC=2)OC)=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• XLogP3: 2.3
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide

Exploring the Potential of 4-Methoxy-N'-(1-(4-Methylbenzenesulfonyl)piperidine-4-carbonyl)benzohydrazide: A Comprehensive Overview

4-Methoxy-N'-(1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl)benzohydrazide, identified by the CAS number 478030-13-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule comprises a benzohydrazide moiety, a piperidine ring, and a sulfonyl group, each contributing to its functional diversity.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and condensation processes. Researchers have optimized these reactions to achieve high yields and purity. The presence of the methoxy group on the benzene ring enhances the compound's stability and solubility, making it suitable for various applications. Recent studies have highlighted its role as an intermediate in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

In terms of pharmacological activity, this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it has shown remarkable activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain mechanisms. This makes it a strong candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary in vitro studies indicate its potential as an anticancer agent by targeting specific oncogenic pathways.

The structural versatility of 4-methoxy-N'-(1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl)benzohydrazide allows for further functionalization, enabling researchers to explore its applications in other therapeutic areas. For example, modifications to the sulfonyl group have been investigated to enhance bioavailability and reduce toxicity. These advancements underscore the compound's adaptability and its potential to address unmet medical needs.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their ecological impact. Researchers have emphasized the importance of sustainable practices in its production to minimize waste and energy consumption. Green chemistry approaches, such as catalytic reactions and solvent-free conditions, are being explored to enhance the eco-friendliness of this compound's manufacturing process.

In conclusion, 4-methoxy-N'-(1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl)benzohydrazide represents a promising molecule with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable asset in drug discovery and development. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in addressing critical health challenges.